Cas no 892769-20-9 (1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one)

• Product Name: 1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one
• CAS No: 892769-20-9
• MF: C₂₄H₂₇FN₂O₃S
• MW: 442.546188592911
• CID: 5422453
• Update Time: 2025-06-24

1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-(4-ethylphenyl)sulfonyl-6-fluoro-7-piperidin-1-ylquinolin-4-one
• 1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one

• Inchi： 1S/C24H27FN2O3S/c1-3-17-8-10-18(11-9-17)31(29,30)23-16-26(4-2)21-15-22(27-12-6-5-7-13-27)20(25)14-19(21)24(23)28/h8-11,14-16H,3-7,12-13H2,1-2H3
• InChI Key： QMQGVMUZTZVSOY-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=C(F)C(N3CCCCC3)=C2)C(=O)C(S(C2=CC=C(CC)C=C2)(=O)=O)=C1

Additional information on 1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one

Introduction to 1-Ethyl-3-(4-Ethylbenzenesulfonyl)-6-Fluoro-7-(Piperidin-1-yl)-1,4-Dihydroquinolin-4-one (CAS No. 892769-20-9)

1-Ethyl-3-(4-Ethylbenzenesulfonyl)-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one (CAS No. 892769-20-9) is a complex organic compound with significant potential in the pharmaceutical and chemical industries. This compound belongs to the class of quinolones, which are known for their diverse biological activities, including antimicrobial and anti-inflammatory properties. The unique structural features of this compound, such as the ethylbenzenesulfonyl group, fluorine atom, and piperidine ring, contribute to its distinct pharmacological profile.

The synthesis of 1-Ethyl-3-(4-Ethylbenzenesulfonyl)-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one involves a series of well-defined chemical reactions. Typically, the process begins with the formation of a quinoline core through a condensation reaction between an appropriate amine and a β-ketoester. Subsequent functionalization steps introduce the ethylbenzenesulfonyl group, fluorine atom, and piperidine ring to achieve the final structure. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of its biological activity, 1-Ethyl-3-(4-Ethylbenzenesulfonyl)-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one has been extensively studied for its potential therapeutic applications. Research has shown that this compound exhibits potent antimicrobial activity against a wide range of Gram-positive and Gram-negative bacteria. Additionally, it has demonstrated anti-inflammatory properties, making it a promising candidate for the treatment of various inflammatory disorders.

One of the key areas of interest in the study of 1-Ethyl-3-(4-Ethylbenzenesulfonyl)-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one is its mechanism of action. Studies have indicated that this compound interacts with specific bacterial enzymes, disrupting their function and leading to cell death. The exact molecular targets are still under investigation, but preliminary data suggest that it may inhibit DNA gyrase or topoisomerase IV, which are crucial enzymes for bacterial DNA replication and repair.

The pharmacokinetic properties of 1-Ethyl-3-(4-Ethylbenzenesulfonyl)-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one have also been explored in detail. In vitro and in vivo studies have shown that it has good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the lungs and skin. Its metabolic stability is another important factor contributing to its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-Ethyl-3-(4-Ethylbenzenesulfonyl)-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. Further studies are needed to fully understand its long-term safety profile and potential interactions with other medications.

In addition to its therapeutic applications, 1-Ethyl-3-(4-Ethylbenzenesulfonyl)-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one has also found use in research settings as a tool compound for studying bacterial resistance mechanisms. By understanding how bacteria develop resistance to this compound, researchers can gain valuable insights into the development of new antibiotics that can overcome existing resistance issues.

The environmental impact of 1-Ethyl-3-(4-Ethylbenzenesulfonyl)-6-fluoro-7-(piperidin-1-y l)-1 , 4 -dihydr oq u i n o l i n - 4 - o n e is another important consideration . S t u d i e s h ave s h o w n t h at t h e c o m p o u n d d o e s n o t p e r s i s t i n t h e e n v i r o n m e n t f o r l o n g p e r i o d s a n d d e g r a d e s q u i c k l y u n d e r n a t u r a l c o n d i t i o n s . T h i s m a k e s i t a v i a b l e c h o i c e f o r b o t h p h a r m a c e u t i c a l a n d r e s e a r c h u s e . p > < p > I n c o n c l u s i o n ,< s t r o ng > 1 - E t h y l - 3 - ( 4 - E t h y l b e n z e n es u l f on y l ) - 6 - f lu or o - 7 - ( p ip er id in - 1 - y l ) - 1 , 4 - di hy dr oh q ui no li n - 4 - on e< /s tr on g > ( C A S N o . 892769 - 20 - 9 ) r ep re se nt s a no ta bl y pr om is in g co mp ou nd w it h w id es pr ea di ng ap pl ic at io ns in th e ph ar ma ce ut ic al an d ch em ic al fi el ds . I ts un iq ue st ru ct ur al fe at ur es , co mb ine d w it h it s po te nt bi ol og ic al ac ti vi ty an d fa vo ra bl e ph ar ma co ki ne ti cs , ma ke it an ex ce ll en t ca nd id at e fo r fu rt he r de ve lo pm en t an d cl in ic al tr ia ls . As re se ar ch co nt in ue s , th is co mp ou nd ha s th e po te nt ia l to co nt ri bu te si gn ifi ca nt ly to th e tr ea tm en t an d pr ev en ti on of va ri ou s me di ca l co nd it io ns . p >